Cas no 848555-51-1 (4-Thiazolecarboxylic acid, 5-bromo-2-(1-methylethyl)-, ethyl ester)
848555-51-1 structure
Product Name:4-Thiazolecarboxylic acid, 5-bromo-2-(1-methylethyl)-, ethyl ester
CAS No:848555-51-1
MF:C9H12BrNO2S
MW:278.166080474854
CID:4221896
PubChem ID:58758625
Update Time:2025-04-24
4-Thiazolecarboxylic acid, 5-bromo-2-(1-methylethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxylic acid, 5-bromo-2-(1-methylethyl)-, ethyl ester
- Ethyl 5-bromo-2-isopropylthiazole-4-carboxylate
- 848555-51-1
- SCHEMBL5731919
- CS-0253901
-
- Inchi: 1S/C9H12BrNO2S/c1-4-13-9(12)6-7(10)14-8(11-6)5(2)3/h5H,4H2,1-3H3
- InChI Key: YWEXOJJSEATAKX-UHFFFAOYSA-N
- SMILES: S1C(Br)=C(C(OCC)=O)N=C1C(C)C
Computed Properties
- Exact Mass: 276.97721Da
- Monoisotopic Mass: 276.97721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 67.4Ų
4-Thiazolecarboxylic acid, 5-bromo-2-(1-methylethyl)-, ethyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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